![molecular formula C8H7N3O2 B3219919 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid CAS No. 1190321-98-2](/img/structure/B3219919.png)
3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
Overview
Description
3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid is a heterocyclic compound with the following chemical formula: C₈H₆N₂O₂ . It belongs to the class of pyrrolopyridine derivatives and exhibits intriguing biological properties.
Synthesis Analysis
The synthesis of this compound involves intricate organic chemistry processes. Researchers have employed various strategies to access it, including diverse synthetic routes and functional group modifications . One notable approach is the 5-position modification of the pyrrolo[2,3-b]pyridine ring, which plays a crucial role in enhancing its biological activity .
Molecular Structure Analysis
The molecular structure of 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid consists of a pyrrolopyridine core with an amino group at position 3 and a carboxylic acid group at position 4. The arrangement of atoms and bonds within the ring system influences its interactions with biological targets .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including acid-base reactions , esterification , and amidation . Its reactivity depends on the functional groups present, such as the amino and carboxylic acid moieties. Researchers have explored its derivatization to enhance its pharmacological properties .
Physical And Chemical Properties Analysis
Mechanism of Action
The primary mechanism of action for 3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid likely involves its interaction with specific biological targets. Notably, it exhibits potent inhibitory activity against fibroblast growth factor receptors (FGFRs) , particularly FGFR1, FGFR2, and FGFR3. These receptors play essential roles in cell signaling pathways related to organ development, cell proliferation, angiogenesis, and migration. Inhibition of FGFRs represents a promising strategy for cancer therapy, and this compound shows potential in this regard .
properties
IUPAC Name |
3-amino-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c9-5-3-11-7-6(5)4(8(12)13)1-2-10-7/h1-3H,9H2,(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGOLVCIDJMKFBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1C(=O)O)C(=CN2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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